Cas no 2171860-41-4 ({1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine)

• Product Name: {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine
• CAS No: 2171860-41-4
• MF: C₁₀H₁₇BrN₄
• MW: 273.172780752182
• CID: 5966812
• PubChem ID: 165533526
• Update Time: 2025-07-16

{1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine
• {1-[(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methyl]azetidin-2-yl}methanamine
• 2171860-41-4
• EN300-1282324

• Inchi： 1S/C10H17BrN4/c1-7-10(11)9(14(2)13-7)6-15-4-3-8(15)5-12/h8H,3-6,12H2,1-2H3
• InChI Key： ONOLGIUUDBVLRN-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C)C=1CN1CCC1CN

Computed Properties

• Exact Mass: 272.06366g/mol
• Monoisotopic Mass: 272.06366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.1Ų

Additional information on {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine

Comprehensive Overview of {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine (CAS No. 2171860-41-4)

The compound {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine (CAS No. 2171860-41-4) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrazole ring and an azetidine moiety, makes it a valuable intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in current pharmaceutical research.

One of the key reasons for the growing interest in {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine is its role in the development of small-molecule therapeutics. The compound's bromine substitution at the 4-position of the pyrazole ring enhances its reactivity, allowing for further functionalization. This property is particularly useful in structure-activity relationship (SAR) studies, where researchers aim to optimize drug candidates for improved efficacy and reduced side effects. The azetidine ring, known for its conformational rigidity, contributes to the compound's ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds like {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine has surged due to their potential in addressing unmet medical needs. For instance, the compound's structural features align with the search for central nervous system (CNS) agents, a trending topic in neuroscience research. Its amine functionality also makes it a candidate for prodrug development, a strategy increasingly explored to enhance drug delivery and bioavailability.

The synthesis of {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine involves multi-step organic reactions, including N-alkylation and nucleophilic substitution. These processes are critical for achieving high purity and yield, which are essential for pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are routinely employed to characterize the compound, ensuring its suitability for further research.

From an industrial perspective, {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine is part of a broader effort to expand chemical libraries for high-throughput screening. This approach is pivotal in drug discovery pipelines, where diverse compounds are tested against various biological targets. The compound's molecular weight and lipophilicity are within the desirable range for oral bioavailability, a key consideration in modern drug design.

Environmental and regulatory considerations also play a role in the compound's applications. While {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine is not classified as hazardous, its handling requires standard laboratory safety protocols. Researchers are increasingly focusing on green chemistry principles to minimize waste and improve sustainability in its synthesis, aligning with global trends toward eco-friendly pharmaceutical production.

In conclusion, {1-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)methylazetidin-2-yl}methanamine (CAS No. 2171860-41-4) represents a promising scaffold in medicinal chemistry. Its versatility in drug design, coupled with its potential to address critical therapeutic areas, makes it a compound of significant interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the quest for innovative bioactive compounds.